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Compound of Interest

Compound Name: Pentaerythritol tetraabietate

CAS No.: 127-23-1

Cat. No.: B094704

Get Quote

Part 1: Core Directive & Material Science Profile
Executive Summary
Pentaerythritol Tetraabietate (PETA), commonly known in industrial pharmacopeia as the

Pentaerythritol Ester of Rosin (PER), is a high-molecular-weight, hydrophobic biopolymer

derived from the esterification of abietic acid (rosin) with pentaerythritol.[1] Unlike its parent

compound (gum rosin), PETA exhibits superior thermal stability, oxidation resistance, and a

higher softening point (~105–115°C).[1]

In drug delivery systems (DDS), PETA is not merely an inert filler; it is a functional hydrophobic

retardant.[1] It is engineered to control drug release kinetics through matrix erosion and

diffusion barriers. This guide details its application in Sustained Release (SR) Matrix Tablets

and Microsphere Encapsulation, providing validated protocols for formulation scientists.[1]

Physicochemical Profile
Understanding the material constraints is critical for protocol design.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b094704#bc-rfq
https://www.benchchem.com/product/b094704/docs?utm_src=pdf-body#application-note-pentaerythritol-tetraabietate-in-advanced-drug-delivery-systems
https://www.chemeo.com/cid/90-779-8/Pentaerythritol-tetraacetate
https://www.chemeo.com/cid/90-779-8/Pentaerythritol-tetraacetate
https://www.chemeo.com/cid/90-779-8/Pentaerythritol-tetraacetate
https://www.chemeo.com/cid/90-779-8/Pentaerythritol-tetraacetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094704?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value / Characteristic Impact on Formulation

Chemical Structure Tetra-ester of abietic acid
High lipophilicity; excellent

barrier against moisture.[1]

Molecular Weight ~1100–1200 Da

Limits polymer chain

entanglement compared to

linear polymers (e.g., HPMC),

altering viscosity profiles.[1]

Solubility

Soluble: DCM, Acetone, Ethyl

Acetate, Toluene.Insoluble:

Water, Ethanol (mostly).[1]

Requires non-aqueous solvent

granulation or emulsion-

solvent evaporation

techniques.

Softening Point 100°C – 115°C

Suitable for Hot Melt Extrusion

(HME) only with thermally

stable APIs.[1]

Biocompatibility
GRAS (Food contact), Bio-

based

Biodegradable in vivo; suitable

for oral and implantable

systems.[1]

Part 2: Application I - Sustained Release Matrix
Tablets
Mechanism of Action
PETA functions as a hydrophobic skeleton. When compressed into a tablet, it forms an inert,

non-disintegrating matrix.

Ingestion: The tablet remains intact in the GI tract.

Pore Formation: Water-soluble channeling agents (e.g., lactose, PVP) or the drug itself

dissolve, creating tortuous pores.[1]

Diffusion: The active pharmaceutical ingredient (API) diffuses through these solvent-filled

capillaries.[1]
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Erosion: The PETA skeleton slowly erodes or passes continuously (ghost matrix).[1]

Protocol: Non-Aqueous Wet Granulation
Objective: To formulate a 12-hour sustained-release matrix tablet for a water-soluble drug (e.g.,

Diclofenac Sodium or Metformin HCl).

Materials:
API: 100 mg (Model Drug)[1]

Retardant: Pentaerythritol Tetraabietate (PETA) - milled to <150 µm.[1]

Diluent: Dicalcium Phosphate (Insoluble filler to maintain integrity).[1]

Binder Solvent: Acetone or Dichloromethane (DCM).[1]

Lubricant: Magnesium Stearate (1%).[1]

Experimental Workflow:
Preparation of Binder Solution:

Dissolve PETA in Acetone to create a 20% w/v solution. Note: PETA acts as both the

matrix former and the binder in this state.

Dry Mixing:

Mix API and Dicalcium Phosphate in a high-shear mixer for 10 minutes.

Granulation (The Critical Step):

Slowly add the PETA/Acetone solution to the powder bed.

Endpoint: Mass should reach a "snowball" consistency.

Expert Insight: Do not over-wet. PETA solutions are sticky (tackifier properties).[1] Over-

wetting will result in a hard, non-compressible mass upon drying.

Drying & Sizing:
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Dry granules at 45°C (well below PETA softening point) until solvent residue is <500 ppm.

[1]

Pass dried granules through a #20 mesh screen.

Compression:

Blend with Mg-Stearate.[1]

Compress at high hardness (8–10 kg/cm ²).[1] PETA exhibits plastic deformation, creating

a robust hydrophobic network.

Visualization: Matrix Release Mechanism
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Caption: Logical flow of drug release from a PETA-based hydrophobic matrix system.

Part 3: Application II - Microencapsulation
(Microspheres)[1][2][3]
Mechanism: Emulsion-Solvent Evaporation
PETA is an excellent wall-forming material for microencapsulation, particularly for masking

bitter tastes or protecting acid-labile drugs.[1] The Oil-in-Water (O/W) emulsion technique is the

standard.[1]
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Protocol: O/W Emulsion Solvent Evaporation
Objective: Encapsulate a hydrophobic drug to achieve zero-order release over 24 hours.

Reagents:
Internal Phase (Dispersed Phase):

Polymer: PETA (500 mg).[1]

Drug: 100 mg.

Solvent: Dichloromethane (DCM) - 10 mL.[1]

External Phase (Continuous Phase):

Water: 100 mL.

Stabilizer: Polyvinyl Alcohol (PVA) - 0.5% w/v.[1]

Step-by-Step Methodology:
Internal Phase Preparation:

Dissolve PETA and Drug in DCM. Ensure complete solubilization.

Troubleshooting: If the solution is cloudy, sonicate for 2 minutes. PETA must be fully

molecularly dispersed to form a uniform film.

Emulsification:

Place the External Phase (PVA solution) under a mechanical stirrer (propeller type) at

1000 RPM.[1]

Inject the Internal Phase slowly (dropwise) into the vortex of the External Phase.

Critical Parameter: Stirring speed determines particle size. Higher RPM = Smaller

microspheres = Faster release.

Solvent Evaporation:
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Maintain stirring at room temperature for 3–4 hours. DCM is volatile and will evaporate,

causing the PETA droplets to harden into solid microspheres.

Safety: Perform in a fume hood.

Harvesting:

Filter the suspension through a 0.45 µm membrane or centrifuge at 3000 RPM.

Wash 3x with distilled water to remove residual PVA.

Lyophilization:

Freeze-dry the wet cake to obtain free-flowing microspheres.

Visualization: Encapsulation Workflow
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Caption: Step-by-step workflow for PETA microsphere synthesis via solvent evaporation.

Part 4: Characterization & Quality Control[1]
To ensure the "Trustworthiness" of your formulation, the following QC tests are mandatory.
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Test Methodology
Acceptance Criteria /
Expected Result

Drug Loading (DL)

Dissolve microspheres in

DCM, extract drug into buffer,

analyze via HPLC.

DL% should be >80% of

theoretical value.

Surface Morphology
Scanning Electron Microscopy

(SEM).[1]

Spherical, smooth surface. Pits

indicate rapid solvent

evaporation (defect).[1]

FTIR Spectroscopy
Compare spectra of Pure

Drug, PETA, and Formulation.

No new peaks (indicates no

chemical

interaction/degradation).[1]

Look for ester C=O stretch at

1700 cm⁻¹.

In-Vitro Release
USP Apparatus II (Paddle), pH

6.8 buffer.[1]

Higuchi Model Fit (R² > 0.98).

[1] Release should be <20% in

1st hour (no burst effect).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Pentaerythritol tetraacetate (CAS 597-71-7) - Chemical & Physical Properties by Cheméo
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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